3-ethylsulfanyl-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 3-ethylsulfanyl-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C15H13N3O2S2/c1-2-21-11-6-3-5-10(9-11)13(19)16-15-18-17-14(20-15)12-7-4-8-22-12/h3-9H,2H2,1H3,(H,16,18,19)
• InChI Key: RBUUOVWFDGMOGO-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC(=C1)C(=O)NC2=NN=C(O2)C3=CC=CS3
• Molecular Formula: C15H13N3O2S2
• Molecular Weight: 331.4 g/mol

Description

“3-ethylsulfanyl-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide” is a chemical compound with potential applications in scientific research. It belongs to the class of oxadiazoles, which are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. Oxadiazoles have been reported to possess a broad spectrum of biological activity.

Scientific Research Applications

Synthesis and Structural Analysis

Research has explored the synthesis and characterization of derivatives of 1,3,4-oxadiazole, focusing on their crystal structures. For instance, the study of 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives revealed their molecular structures through spectral studies and X-ray diffraction, highlighting intermolecular hydrogen bonds and Hirshfeld surface analyses to quantify intercontacts. This foundational work sets the stage for understanding the chemical behavior and potential applications of similar compounds in various fields, including material science and drug design (Karanth et al., 2019).

Biological Activities

Research into 1,3,4-oxadiazole derivatives has also explored their potential biological activities. For example, derivatives were synthesized and evaluated for anticancer activity against several cancer cell lines, demonstrating moderate to excellent activity. This indicates the therapeutic potential of such compounds in oncology, suggesting areas for further research and development (Ravinaik et al., 2021).

Additionally, studies on the corrosion inhibition properties of benzimidazole bearing 1,3,4-oxadiazoles for mild steel in sulphuric acid provided insights into their physicochemical properties and theoretical considerations. Such research demonstrates the multifaceted applications of these compounds beyond biomedical fields, including in materials science and engineering (Ammal et al., 2018).